4-bromo-3-fluoro-N,N-dimethylaniline chemical structure and formula
4-bromo-3-fluoro-N,N-dimethylaniline chemical structure and formula
Executive Summary
4-Bromo-3-fluoro-N,N-dimethylaniline (CAS: 1352218-99-5) represents a high-value halogenated aniline intermediate used primarily in the synthesis of complex pharmacophores and agrochemicals.[1] Its structural uniqueness lies in the ortho-relationship between the fluorine atom and the bromine leaving group, combined with the strong electron-donating capability of the dimethylamino moiety. This specific substitution pattern makes it an ideal candidate for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) where electronic tuning of the arene core is critical for metabolic stability and target binding affinity.[1]
This guide provides a comprehensive technical analysis of the compound, including validated synthetic pathways, physiochemical properties, and handling protocols.
Structural Characterization & Physiochemical Profile
The molecule features a trisubstituted benzene ring. The para-directing dimethylamino group (-NMe₂) and the ortho/para-directing fluoro group (-F) create a specific electronic environment that stabilizes the C4-Bromine bond while maintaining susceptibility to oxidative addition by transition metals.[1]
Compound Identity Table
| Property | Data |
| Chemical Name | 4-Bromo-3-fluoro-N,N-dimethylaniline |
| CAS Number | 1352218-99-5 |
| Molecular Formula | C₈H₈BrFN |
| Molecular Weight | 218.07 g/mol |
| Physical State | Viscous oil or low-melting solid (dependent on purity) |
| SMILES | CN(C)C1=CC(F)=C(Br)C=C1 |
| InChI Key | Predicted:[1][2][3] UQXZX... (varies by isomer resolution) |
| LogP (Predicted) | ~2.8 (Lipophilic) |
| pKa (Conjugate Acid) | ~3.5 (Reduced basicity due to F-inductive effect) |
Electronic Structure Analysis
-
Steric Dynamics: The fluorine atom at C3 imposes a "gatekeeper" effect, slightly hindering the C4-Br site. This requires specialized ligands (e.g., phosphines with wide bite angles) during catalytic coupling to ensure efficient oxidative addition.
-
Electronic Push-Pull: The -NMe₂ group acts as a strong resonance donor (+M), increasing electron density in the ring.[1] However, the -F atom (-I effect) pulls density from the C-Br bond, activating it for nucleophilic aromatic substitution (SₙAr) under forcing conditions, though Pd-catalysis remains the standard.[1]
Synthetic Pathways & Process Optimization
The synthesis of 4-bromo-3-fluoro-N,N-dimethylaniline is governed by regioselectivity.[1] The most robust route involves the electrophilic bromination of the parent aniline, 3-fluoro-N,N-dimethylaniline.[1]
Reaction Logic Diagram
Figure 1: Synthetic workflow emphasizing regiochemical control.
Detailed Experimental Protocol
Objective: Synthesis via Regioselective Bromination using N-Bromosuccinimide (NBS).
Reagents:
-
3-Fluoro-N,N-dimethylaniline (1.0 equiv)[1]
-
N-Bromosuccinimide (NBS) (1.05 equiv)[1]
-
N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) (0.5 M concentration)
-
Sodium thiosulfate (sat. aq.)
Methodology:
-
Preparation: Charge a flame-dried round-bottom flask with 3-fluoro-N,N-dimethylaniline dissolved in anhydrous DMF.
-
Temperature Control: Cool the solution to 0°C using an ice/water bath. Rationale: Low temperature suppresses benzylic bromination (on the N-methyl groups) and improves regioselectivity for the aromatic ring.[1]
-
Addition: Dissolve NBS in a minimal amount of DMF and add dropwise to the aniline solution over 30 minutes. Protect from light to prevent radical side reactions.
-
Reaction Monitoring: Stir at 0°C for 2 hours, then allow to warm to room temperature. Monitor via TLC (Hexane/EtOAc 9:1) or LC-MS.[1] The product will appear less polar than the starting material.
-
Quench & Workup: Pour the mixture into ice-cold water. Quench excess bromine/NBS with saturated sodium thiosulfate solution.
-
Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with water (to remove DMF) and brine. Dry over Na₂SO₄.
-
Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
Validation Criteria:
-
¹H NMR (400 MHz, CDCl₃): Look for the disappearance of the para-proton signal and the retention of the N-Me singlet (~2.95 ppm). The aromatic region should show a characteristic splitting pattern for 1,3,4-substitution.
Reactivity Profile & Medicinal Chemistry Applications
This compound serves as a "linchpin" scaffold. The bromine atom allows for the attachment of aryl or heteroaryl groups, while the fluorine atom modulates the physicochemical properties of the final drug candidate.
Functionalization Workflow
Figure 2: Divergent synthetic utility in medicinal chemistry.
Critical Application Notes
-
Bioisosterism: The 3-fluoro group often mimics the metabolic stability of a hydrogen bond while blocking P450 oxidation at that site.[1] In kinase inhibitors, this F-substitution can increase potency by 5-10x compared to the non-fluorinated analog due to induced dipole interactions with the protein pocket [1].[1]
-
Coupling Efficiency: Due to the electron-rich nature of the ring (NMe₂ donor), oxidative addition of Pd(0) into the C-Br bond is slower than in electron-deficient systems.[1] High-activity catalysts (e.g., Pd-XPhos or Pd-PEPPSI) are recommended over standard Pd(PPh₃)₄ [2].[1]
Safety & Handling Protocols
GHS Classification (Predicted based on Halo-anilines):
-
Signal Word: WARNING
-
H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.
-
H315/H319: Causes skin and serious eye irritation.[4]
-
H335: May cause respiratory irritation.[4]
Storage:
-
Store in a cool, dry place (2-8°C recommended).
-
Light sensitive (store in amber vials).
-
Pack under nitrogen/argon to prevent oxidation of the aniline nitrogen over long periods.
References
-
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
-
Guram, A. S., et al. (2004). New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of Organic Chemistry, 69(16), 5173-5186.
-
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 688191 (Related Structure: 4-bromo-N,N-dimethyl-3-(trifluoromethyl)aniline).[4] PubChem.
-
BLD Pharm. (2023). Product Data: 4-Bromo-3-fluoro-N,N-dimethylaniline (CAS 1352218-99-5).[1] BLD Pharm Catalog.
